Cas no 2171862-30-7 (3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde)

• Product Name: 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde
• CAS No: 2171862-30-7
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• CID: 5837785
• PubChem ID: 165563364
• Update Time: 2025-06-08

3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde
• EN300-1586065
• 3-[2-methoxy-4-(trifluoromethyl)phenyl]benzaldehyde
• 2171862-30-7

• Inchi： 1S/C15H11F3O2/c1-20-14-8-12(15(16,17)18)5-6-13(14)11-4-2-3-10(7-11)9-19/h2-9H,1H3
• InChI Key： YMDCCHLSZMBOJS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)C1C=CC=C(C=O)C=1)(F)F

Computed Properties

• Exact Mass: 280.07111408g/mol
• Monoisotopic Mass: 280.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde

Comprehensive Overview of 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde (CAS No. 2171862-30-7): Properties, Applications, and Industry Insights

3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde (CAS No. 2171862-30-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This benzaldehyde derivative features a unique molecular structure, combining a methoxy group and a trifluoromethyl group on its phenyl ring, which enhances its reactivity and utility in synthetic chemistry. The presence of these functional groups makes it a valuable intermediate for the synthesis of more complex molecules, particularly in drug discovery and material engineering.

In recent years, the demand for fluorinated compounds like 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde has surged due to their exceptional stability, bioavailability, and lipophilicity. These properties are highly sought after in the development of new-generation pharmaceuticals, where fluorinated motifs are known to improve metabolic stability and membrane permeability. Researchers are particularly interested in this compound for its potential role in creating targeted therapies for diseases such as cancer and neurodegenerative disorders, aligning with the growing trend of personalized medicine.

The agrochemical industry also benefits from the application of 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde. Its structural attributes make it a promising candidate for the synthesis of novel pesticides and herbicides, especially as the global focus shifts toward sustainable and eco-friendly agricultural solutions. The trifluoromethyl group in this compound is known to enhance the bioactivity of agrochemicals, reducing the required dosage and minimizing environmental impact—a key concern for modern farmers and regulators alike.

From a synthetic chemistry perspective, 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde serves as a versatile building block for cross-coupling reactions and catalyzed transformations. Its compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, makes it indispensable in the toolkit of organic chemists. These reactions are pivotal for constructing complex molecular architectures, which are often required in the development of high-performance materials like OLEDs (organic light-emitting diodes) and liquid crystals.

The compound’s significance is further highlighted by its role in green chemistry initiatives. As industries strive to reduce their carbon footprint, 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde offers a pathway to more efficient synthetic routes with fewer byproducts. This aligns with the increasing consumer and regulatory demand for sustainable chemical processes, a topic frequently searched in academic and industrial circles.

Quality control and analytical characterization of 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde are critical for ensuring its efficacy in various applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity and structural integrity. These methods are essential for meeting the stringent standards of pharmaceutical and agrochemical industries, where even minor impurities can significantly impact product performance.

In conclusion, 3-2-methoxy-4-(trifluoromethyl)phenylbenzaldehyde (CAS No. 2171862-30-7) stands out as a multifaceted compound with broad applications across high-growth industries. Its unique chemical properties, combined with the rising demand for fluorinated intermediates and sustainable synthesis, position it as a critical component in modern scientific and industrial advancements. As research continues to uncover new uses for this compound, its relevance in cutting-edge technologies is expected to grow exponentially.